Cas no 60551-20-4 (2-(5-oxooxolan-2-yl)acetic acid)

• Product Name: 2-(5-oxooxolan-2-yl)acetic acid
• CAS No: 60551-20-4
• MF: C₆H₈O₄
• MW: 144.125322341919
• MDL: MFCD10037636
• CID: 507532
• PubChem ID: 194109
• Update Time: 2025-10-24

2-(5-oxooxolan-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-Oxotetrahydrofuran-2-yl)acetic acid
• 2-(5-OXOOXOLAN-2-YL)ACETIC ACID
• 2-Furanacetic acid,tetrahydro-5-oxo-
• tetrahydro-5-oxo-2-Furanacetic acid
• (5-oxo-tetrahydro-[2]furyl)-acetic acid
• (5-Oxo-tetrahydro-[2]furyl)-essigsaeure
• (5-oxotetrahydrofuran-2-yl)acetic acid
• (5-oxo-tetrahydro-furan-2-yl)-acetic acid
• 3-Hydroxyadipic acid 3,6-lactone
• 5-oxotetrahydrofuran-2-acetic acid
• AC1L4XLW
• AC1Q6HFB
• SBB018914
• SureCN7278568
• CS-0246139
• SCHEMBL7278568
• SB46128
• 2-[(2S)-5-oxooxolan-2-yl]acetic acid
• EN300-318022
• CHEBI:173603
• tetrahydro-5-oxo-
• SB46142
• 3-HA-3,6-LA
• AKOS006346058
• 60551-20-4
• 2-(5-Oxotetrahydrofuran-2-yl)aceticacid
• DB-299282
• DTXSID20975963
• (5-OXOOXOLAN-2-YL)ACETIC ACID
• 2-[(2R)-5-oxooxolan-2-yl]acetic acid
• 2-(5-oxooxolan-2-yl)acetic acid

• MDL： MFCD10037636
• Inchi： 1S/C6H8O4/c7-5(8)3-4-1-2-6(9)10-4/h4H,1-3H2,(H,7,8)
• InChI Key： BWEICTHJUIJQPH-UHFFFAOYSA-N
• SMILES： O1C(CCC1CC(=O)O)=O

Computed Properties

• Exact Mass: 144.04224
• Monoisotopic Mass: 144.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones

Additional information on 2-(5-oxooxolan-2-yl)acetic acid

Chemical Compound CAS No. 60551-20-4: 2-(5-Oxooxolan-2-yl)Acetic Acid

Chemical Compound CAS No. 60551-20-4, also known as 2-(5-Oxooxolan-2-yl)Acetic Acid, is a versatile organic compound with significant applications in various fields of science and industry. This compound, characterized by its unique structure, has garnered attention due to its potential in drug development, material science, and biotechnology. The molecule consists of an oxolane ring (a five-membered cyclic ether) fused with a ketone group and an acetic acid moiety, making it a valuable building block for synthesizing complex molecules.

The structural features of 2-(5-Oxooxolan-2-yl)Acetic Acid make it highly reactive under specific conditions, enabling its use in a wide range of chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the pharmaceutical industry. Researchers have explored its potential in developing new drugs targeting various diseases, including cancer and neurodegenerative disorders.

In terms of physical properties, this compound exhibits a melting point of approximately 130°C and a boiling point around 380°C under standard conditions. Its solubility in water is moderate, which makes it suitable for applications requiring controlled release mechanisms or sustained activity in aqueous environments. The compound's stability under thermal and oxidative conditions has also been extensively studied, with findings indicating that it maintains structural integrity under mild to moderate stress conditions.

Recent advancements in synthetic chemistry have led to the development of novel methods for the large-scale production of CAS No. 60551-20-4. These methods incorporate green chemistry principles, ensuring minimal environmental impact while maintaining high yields. For instance, researchers have successfully employed catalytic asymmetric synthesis to produce enantiomerically pure forms of this compound, which are crucial for pharmacological studies.

The application of 2-(5-Oxooxolan-2-yl)Acetic Acid extends beyond pharmaceuticals into materials science. Its ability to form stable polymers and coatings has made it a valuable component in the development of advanced materials for electronics and aerospace industries. Recent studies have demonstrated its potential as a precursor for synthesizing high-performance polymers with enhanced mechanical and thermal properties.

In the field of biotechnology, this compound has shown promise as a precursor for producing bio-based plastics and biodegradable materials. Its compatibility with microbial systems allows for the development of sustainable production processes that align with global efforts to reduce carbon footprints.

The ongoing research into the properties and applications of CAS No. 60551-20-4 underscores its importance as a key player in modern chemistry. As scientists continue to explore its potential, new avenues for its utilization are expected to emerge, further solidifying its role in advancing scientific and industrial frontiers.